3-(3-Ethylphenyl)-3-fluoropyrrolidine

• Molecular Formula: C12H16FN
• Molecular Weight: 193.26 g/mol
• IUPAC Name: 3-(3-ethylphenyl)-3-fluoropyrrolidine
• InChI: InChI=1S/C12H16FN/c1-2-10-4-3-5-11(8-10)12(13)6-7-14-9-12/h3-5,8,14H,2,6-7,9H2,1H3
• InChI Key: ACPSSNABLLRKKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)C2(CCNC2)F

Description

3-(3-Ethylphenyl)-3-fluoropyrrolidine is a fluorinated pyrrolidine derivative characterized by a fluorine atom at the 3-position of the pyrrolidine ring and a 3-ethylphenyl substituent attached to the same carbon. Its molecular formula is C₁₂H₁₆FN (as the free base), with a molecular weight of 193.26 g/mol. The hydrochloride salt form (C₁₂H₁₆FN·HCl) has a purity of 95% and a CAS number of 127-79-7 . This compound is structurally notable for its combination of aromatic lipophilicity (from the ethylphenyl group) and electronic modulation via fluorination, which may influence its pharmacokinetic and pharmacodynamic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Ethylphenyl)-3-fluoropyrrolidine typically involves the following steps:

Starting Materials: The synthesis begins with 3-ethylbenzaldehyde and 3-fluoropyrrolidine.

Condensation Reaction: The aldehyde group of 3-ethylbenzaldehyde reacts with the amine group of 3-fluoropyrrolidine under acidic or basic conditions to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the final product, 3-(3-Ethylphenyl)-3-fluoropyrrolidine.

Industrial Production Methods

In an industrial setting, the production of 3-(3-Ethylphenyl)-3-fluoropyrrolidine may involve continuous flow reactors to ensure efficient mixing and reaction control. Catalysts such as palladium on carbon (Pd/C) may be used to enhance the reaction rate and yield.

Chemical Reactions Analysis

Types of Reactions

3-(3-Ethylphenyl)-3-fluoropyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst like palladium to reduce any double bonds or functional groups.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, where nucleophiles such as amines or thiols replace the fluorine atom.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, hydrogen gas with palladium catalyst.

Nucleophiles: Amines, thiols.

Major Products

Oxidation Products: Ketones, carboxylic acids.

Reduction Products: Alkanes, alcohols.

Substitution Products: Amines, thiols derivatives.

Scientific Research Applications

3-(3-Ethylphenyl)-3-fluoropyrrolidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Ethylphenyl)-3-fluoropyrrolidine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, altering their activity.

Pathways Involved: It may modulate signaling pathways involved in cell growth, apoptosis, or metabolism.

Comparison with Similar Compounds

Structural Analogues

The table below compares 3-(3-ethylphenyl)-3-fluoropyrrolidine with structurally related fluorinated pyrrolidine and piperidine derivatives:

Compound	Core Structure	Substituents	Key Structural Differences
3-(3-Ethylphenyl)-3-fluoropyrrolidine	Pyrrolidine	3-F, 3-ethylphenyl	Bulky aromatic substituent
(R)-3-Fluoropyrrolidine	Pyrrolidine	3-F, no aromatic substituent	Smaller, lacks lipophilic aromatic group
(S)-3-Fluoropyrrolidine	Pyrrolidine	3-F, no aromatic substituent	Enantiomer of (R)-3-fluoropyrrolidine
3,3-Difluoropyrrolidine	Pyrrolidine	3,3-diF	Increased fluorination, reduced basicity
4,4-Difluoropiperidine	Piperidine	4,4-diF	Larger ring size, distal fluorination

Key Observations :

• Fluorine position and count modulate electronic effects. For example, 3,3-difluoropyrrolidine exhibits attenuated basicity at the ring nitrogen compared to monofluorinated analogues, impacting target binding .

2.2.1 Anticancer Activity (HL-60 Cell Line)

Data from fluorinated parthenolide derivatives () provide indirect insights:

Compound	GI₅₀ (μM)	LC₅₀ (μM)	Notes
Parthenolide (parent)	0.52	0.62	Baseline activity
(R)-3-Fluoropyrrolidine	0.69	1.1	50-fold more potent than (S)-isomer
(S)-3-Fluoropyrrolidine	16.9	>20	Reduced potency due to stereochemistry
3-(3-Ethylphenyl)-3-fluoropyrrolidine	N/A	N/A	No direct data; ethylphenyl may enhance target affinity

Key Findings :

• Stereochemistry critically impacts activity: The (R)-enantiomer of 3-fluoropyrrolidine is 50-fold more potent than the (S)-enantiomer in growth inhibition (GI₅₀) .
• 3-(3-Ethylphenyl)-3-fluoropyrrolidine lacks direct biological data, but its aromatic substituent may confer improved binding to hydrophobic pockets in targets like kinases or ion channels.

2.2.2 Ion Channel Modulation (Nav1.7 Inhibition)

highlights fluoropyrrolidines in Nav1.7 inhibition:

Compound	FRET IC₅₀ (μM)	EP IC₅₀ (μM)	Selectivity (Nav1.5)
(S)-3-Fluoropyrrolidine	0.37	0.48	>33 μM
3-(3-Ethylphenyl)-3-fluoropyrrolidine	N/A	N/A	N/A

Key Insights :

• (S)-3-Fluoropyrrolidine shows submicromolar activity against Nav1.7, a pain target, with good selectivity over Nav1.5 .
• The ethylphenyl group in 3-(3-ethylphenyl)-3-fluoropyrrolidine may enhance Nav1.7 binding through π-π interactions, though experimental confirmation is needed.

Pharmacokinetic and Physicochemical Properties

Property	3-(3-Ethylphenyl)-3-fluoropyrrolidine	(R)-3-Fluoropyrrolidine	3,3-Difluoropyrrolidine
LogP	~2.8 (estimated)	0.9	1.2
pKa (NH)	~7.5 (estimated)	8.2	6.9
Bioavailability (Rat)	N/A	83%	N/A
Half-life (Rat)	N/A	1.7 h	N/A

Analysis :

• Reduced pKa in difluorinated analogues correlates with lower basicity, which may limit protonation-dependent target interactions .

Biological Activity

3-(3-Ethylphenyl)-3-fluoropyrrolidine is a fluorinated pyrrolidine derivative that has garnered attention in pharmacological research due to its unique structural properties and potential biological activities. This article explores its biological activity, mechanism of action, and applications in medicinal chemistry, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound is characterized by:

• Molecular Formula : C$_{12}$H$_{14}$F$_{1}$N
• Molecular Weight : 195.25 g/mol

The presence of a fluorine atom at the 3-position of the pyrrolidine ring enhances its binding affinity to various biological targets, making it significant in drug discovery and development.

3-(3-Ethylphenyl)-3-fluoropyrrolidine primarily acts as an inhibitor of dipeptidyl peptidase IV (DPP-IV) , an enzyme involved in glucose metabolism. The inhibition of DPP-IV leads to:

• Increased levels of incretin hormones
• Enhanced insulin secretion

This mechanism is crucial for managing conditions such as type 2 diabetes, where regulating blood glucose levels is essential.

Biological Activity

The biological activity of 3-(3-Ethylphenyl)-3-fluoropyrrolidine can be summarized as follows:

Biological Activity	Effect
DPP-IV Inhibition	Increases insulin secretion
Receptor Binding	Enhanced binding affinity to specific receptors
Metabolic Pathway Interaction	Impacts glucose metabolism pathways

The fluorinated structure of the compound significantly influences its interactions with biological systems, enhancing its efficacy as a therapeutic agent.

Case Studies and Research Findings

Recent studies have highlighted the potential therapeutic applications of 3-(3-Ethylphenyl)-3-fluoropyrrolidine:

• Diabetes Management : A study demonstrated that the compound effectively lowers blood glucose levels in diabetic models by inhibiting DPP-IV activity, leading to improved glycemic control.
• Cancer Research : Preliminary investigations suggest that the compound may exhibit anti-tumor properties through modulation of metabolic pathways involved in cancer cell proliferation.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-(3-Ethylphenyl)-3-fluoropyrrolidine, it is beneficial to compare it with structurally similar compounds:

Compound	DPP-IV Inhibition	Binding Affinity	Therapeutic Potential
3-(3-Ethylphenyl)-3-fluoropyrrolidine	High	Strong	Diabetes, Cancer
3-Fluoro-3-(4-methylphenyl)pyrrolidine	Moderate	Moderate	Limited
(S)-(+)-3-Fluoropyrrolidine	Low	Weak	Minimal

The comparative analysis indicates that 3-(3-Ethylphenyl)-3-fluoropyrrolidine possesses superior DPP-IV inhibition and binding affinity, making it a promising candidate for further research.